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Introduction
6-Carboxyfluorescein (6-FAM) is a widely utilized fluorescent dye belonging to the fluorescein

family. Its robust spectroscopic properties, including a high quantum yield and absorption

maximum that aligns well with the 488 nm argon laser line, have established it as a cornerstone

for fluorescent labeling in a multitude of biological research applications. This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and key

experimental applications of 6-FAM for researchers, scientists, and professionals in drug

development.

Chemical Structure and Isomers
6-Carboxyfluorescein is a derivative of fluorescein characterized by a carboxyl group attached

to the 6-position of the bottom phenyl ring. This carboxyl group provides a convenient handle

for covalent attachment to biomolecules. The IUPAC name for 6-Carboxyfluorescein is 3',6'-

dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylic acid.[1]

It is important to note that commercial preparations of carboxyfluorescein are often a mixture of

two structural isomers: 5-Carboxyfluorescein (5-FAM) and 6-Carboxyfluorescein (6-FAM).

While the spectral properties of these isomers are nearly identical, the position of the carboxyl

group can influence the geometry and reactivity of the resulting conjugate. For applications

requiring precise linker chemistry, isomerically pure 6-FAM is recommended.
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Caption: Chemical structure of 6-Carboxyfluorescein (6-FAM).

Physicochemical and Spectroscopic Properties
The key properties of 6-Carboxyfluorescein are summarized in the table below. These

parameters are crucial for designing and interpreting fluorescence-based experiments.

Property Value Reference(s)

IUPAC Name

3',6'-dihydroxy-3-

oxospiro[isobenzofuran-

1(3H),9'-[9H]xanthene]-6-

carboxylic acid

[1]

Molecular Formula C₂₁H₁₂O₇ [1]

Molecular Weight 376.32 g/mol [1]

CAS Number 3301-79-9 [1]

Appearance
Orange to brown crystalline

powder
[2]

Solubility

Soluble in DMSO, DMF,

methanol, and aqueous buffers

at pH > 6

[3]

Excitation Maximum (λex) ~492-495 nm [3][4]

Emission Maximum (λem) ~517-520 nm [3][4]

Molar Extinction Coefficient (ε)
>72,000 M⁻¹cm⁻¹ (at ~492 nm

in 0.1 M Tris pH 8.0)
[2][3]

Fluorescence Quantum Yield

(Φ)
~0.93 (for the free dye) [5]

pKa ~6.4-6.5 [6][7]

Experimental Protocols
Synthesis of 6-Carboxyfluorescein
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A common method for the synthesis of a mixture of 5- and 6-carboxyfluorescein involves the

condensation of resorcinol with trimellitic anhydride in the presence of an acid catalyst, such as

methanesulfonic acid.[8] The isomers can then be separated by fractional crystallization.[9] A

more selective synthesis of 6-carboxyfluorescein can be achieved using a stannic chloride

(SnCl₄) catalyst, which improves the ratio of the desired 6-isomer to the 5-isomer.[10]

Labeling of Proteins with 6-FAM N-hydroxysuccinimidyl
(NHS) Ester
The carboxyl group of 6-FAM can be activated to an N-hydroxysuccinimidyl (NHS) ester, which

readily reacts with primary amines (e.g., the side chain of lysine residues or the N-terminus) on

proteins to form stable amide bonds.

Materials:

Protein of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-7.4)

6-FAM, SE (NHS ester)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)

Protocol:

Prepare the protein solution: Ensure the protein is in an amine-free buffer at an appropriate

concentration. If necessary, perform a buffer exchange.

Prepare the dye solution: Immediately before use, dissolve the 6-FAM NHS ester in a small

amount of DMF or DMSO to create a 10 mg/mL stock solution.

Reaction: While gently vortexing the protein solution, add the dissolved 6-FAM NHS ester.

The molar ratio of dye to protein typically ranges from 10:1 to 20:1 and should be optimized

for the specific protein.
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Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

(e.g., Sephadex G-25) pre-equilibrated with a suitable storage buffer (e.g., PBS). The labeled

protein will elute in the void volume.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the conjugate at 280 nm (for the protein) and 494 nm (for 6-FAM).
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Caption: Workflow for labeling a protein with 6-FAM NHS ester.

Labeling of Oligonucleotides with 6-FAM
6-FAM is commonly incorporated into synthetic oligonucleotides at the 5' or 3' terminus, or

internally. This is typically achieved during automated solid-phase synthesis using a 6-FAM

phosphoramidite reagent. The dimethoxytrityl (DMT) group on the phosphoramidite allows for

purification of the labeled oligonucleotide using a Glen-Pak™ cartridge or similar DMT-on

purification methods.[11] Post-synthesis labeling of amine-modified oligonucleotides with 6-

FAM NHS ester is also a viable method.

Applications in Research
The versatility of 6-Carboxyfluorescein has led to its widespread use in numerous research

applications.
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Fluorescence Microscopy
6-FAM conjugated to antibodies, peptides, or other probes enables the visualization of specific

targets within fixed or living cells and tissues. Its bright green fluorescence provides high-

contrast images.

Flow Cytometry
In flow cytometry, 6-FAM is used to label antibodies for immunophenotyping, allowing for the

identification and quantification of specific cell populations.[12] A derivative, carboxyfluorescein

succinimidyl ester (CFSE), is widely used to track cell proliferation.[13] CFSE readily enters

cells and covalently attaches to intracellular proteins. With each cell division, the fluorescence

intensity is halved, allowing for the quantitative analysis of cell division cycles.[13]

Nucleic Acid Analysis
6-FAM is a standard fluorophore for labeling oligonucleotides used as primers in PCR and as

probes in various hybridization-based assays, such as fluorescence in situ hybridization (FISH)

and real-time PCR.[14] In TaqMan® probes, 6-FAM is used as the reporter dye at the 5' end,

and its fluorescence is quenched by a quencher at the 3' end until the probe is degraded during

PCR.
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Caption: General workflow for Fluorescence In Situ Hybridization (FISH) using a 6-FAM
labeled probe.

pH Sensing
The fluorescence of 6-Carboxyfluorescein is pH-dependent, with its fluorescence intensity

increasing with pH over a physiological range.[15] This property allows it to be used as a pH

indicator for measuring intracellular pH.[16][17]

Conclusion
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6-Carboxyfluorescein remains an indispensable tool in the life sciences. Its well-characterized

chemical and spectral properties, coupled with its versatility in labeling a wide range of

biomolecules, ensure its continued use in both fundamental research and the development of

new diagnostic and therapeutic agents. This guide provides a foundational understanding of 6-

FAM, enabling researchers to effectively incorporate this powerful fluorescent probe into their

experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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